Cas no 139022-65-4 (3-Furancarboxylic acid, 4-[(ethylthio)methyl]tetrahydro-2-oxo-, methylester)

• Product Name: 3-Furancarboxylic acid, 4-[(ethylthio)methyl]tetrahydro-2-oxo-, methylester
• CAS No: 139022-65-4
• MF: C₉H₁₄O₄S
• MW: 218.270061969757
• CID: 1268505
• Update Time: 2024-08-04

3-Furancarboxylic acid, 4-[(ethylthio)methyl]tetrahydro-2-oxo-, methylester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 4-[(ethylthio)methyl]tetrahydro-2-oxo-, methylester
• 3-Furancarboxylic acid, 4-[(ethylthio)methyl]tetrahydro-2-oxo-, methyl ester

• Inchi： 1S/C9H14O4S/c1-3-14-5-6-4-13-9(11)7(6)8(10)12-2/h6-7H,3-5H2,1-2H3
• InChI Key： KEZZJQPCSZIQHO-UHFFFAOYSA-N
• SMILES： C(C1C(OCC1CSCC)=O)(=O)OC

Computed Properties

• Exact Mass: 367.14203

Experimental Properties

• Density: 1.199±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 357.8±27.0 °C(predicted)
• PSA: 76.07
• pka: 12.51±0.40(predicted)